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Compound of Interest

Compound Name: Dexamisole hydrochloride

Cat. No.: B091265

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dexamisole, the dextrorotatory isomer of tetramisole, is a synthetic imidazothiazole derivative.
While its enantiomer, levamisole, is known for its immunomodulatory and anthelmintic
properties, the specific biological activities and physicochemical characteristics of dexamisole
hydrochloride are less extensively documented. Understanding the solubility of a compound
in various solvents is a critical first step in preclinical and pharmaceutical development, as it
influences formulation, bioavailability, and in vitro assay design. This document provides a
detailed protocol for determining the solubility of dexamisole hydrochloride in two common
laboratory solvents: dimethyl sulfoxide (DMSO) and phosphate-buffered saline (PBS). It also
presents available solubility data for the closely related compound, levamisole hydrochloride, to
serve as a preliminary reference.

Solubility Data

Quantitative solubility data for dexamisole hydrochloride is not readily available in the public
domain. However, data for its enantiomer, levamisole hydrochloride, can provide a useful
estimate due to their identical chemical composition and structure, differing only in
stereochemistry. It is important to note that even enantiomers can sometimes exhibit
differences in solubility. The following table summarizes the reported solubility of levamisole
hydrochloride.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b091265?utm_src=pdf-interest
https://www.benchchem.com/product/b091265?utm_src=pdf-body
https://www.benchchem.com/product/b091265?utm_src=pdf-body
https://www.benchchem.com/product/b091265?utm_src=pdf-body
https://www.benchchem.com/product/b091265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Solvent

Reported Solubility
(Levamisole
Hydrochloride)

Notes

Dimethyl Sulfoxide (DMSO)

15.5 mg/mL (64.38 mM)[1]

Requires ultrasonic treatment
and warming to dissolve.
Hygroscopic nature of DMSO
can affect solubility.[1] One

source reports it as insoluble.

[2]

Phosphate-Buffered Saline
(PBS)

100 mg/mL (415.35 mM)[1]

Requires ultrasonic treatment

to dissolve.[1] Another source

Water 50 mg/mL (207.68 mM)[1] -
reports a solubility of 48
mg/mL (199.37 mM).[2]
Requires ultrasonic treatment
Ethanol 12.5 mg/mL (51.92 mM)[1] to dissolve.[1] One source

reports it as insoluble.[2]

Note: The conflicting data for DMSO and ethanol solubility highlights the importance of

experimental verification for the specific batch of the compound being used.

Experimental Workflow for Solubility Determination

The following diagram outlines a general workflow for determining the kinetic solubility of a

compound like dexamisole hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Solubility of
Dexamisole Hydrochloride in DMSO vs. PBS]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b091265#dexamisole-hydrochloride-solubility-in-
dmso-vs-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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